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Compound of Interest

Compound Name: Nesvategrast

Cat. No.: B610802 Get Quote

Providing critical safety and logistical information for researchers, this document outlines the

essential procedures for the proper disposal of nesvategrast, an investigational drug.

Adherence to these guidelines is crucial for maintaining a safe laboratory environment and

ensuring regulatory compliance.

As nesvategrast is an investigational compound, a specific Safety Data Sheet (SDS) with

detailed disposal instructions is not publicly available. Therefore, a conservative approach,

treating the substance as potentially hazardous pharmaceutical waste, is mandatory. All

disposal procedures must comply with federal, state, and local regulations, including the

Resource Conservation and Recovery Act (RCRA) guidelines for pharmaceutical waste.[1][2][3]

[4]

Waste Identification and Segregation
The first critical step is to determine if the nesvategrast waste is classified as hazardous.

Since specific data for nesvategrast is unavailable, it should be handled as hazardous

pharmaceutical waste as a precautionary measure.

Key Steps:

Consult Environmental Health and Safety (EHS): Your institution's EHS department is the

primary resource for classifying chemical waste and will provide specific guidance based on

local regulations.[1]
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Segregation: Nesvategrast waste must be segregated from non-hazardous waste at the

point of generation. This includes:

Unused or expired nesvategrast.

Contaminated materials such as personal protective equipment (PPE), vials, syringes, and

labware.

Packaging and Labeling
Proper packaging and labeling are essential for safe handling and disposal.

Container Selection:

Use a compatible, leak-proof container clearly designated for hazardous chemical waste.

For sharps contaminated with nesvategrast, use a designated, puncture-resistant sharps

container labeled as "HAZARDOUS DRUG WASTE ONLY".

Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste".

The label should include:

The full chemical name: "(3S)-3-[6-(difluoromethoxy)pyridin-3-yl]-3-[2-oxo-3-[3-(5,6,7,8-

tetrahydro-1,8-naphthyridin-2-yl)propyl]imidazolidin-1-yl]propanoic acid" or

"Nesvategrast".

The concentration of the active ingredient.

The name of the Principal Investigator (PI) and the laboratory contact information.

The date when the waste was first added to the container.

On-site Accumulation and Storage
Store waste containers in a designated Satellite Accumulation Area (SAA).
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The SAA must be a secure area, and containers should be inspected weekly for any signs of

leakage.

Keep waste containers closed at all times, except when adding waste.

Disposal Procedure
Incineration at a licensed hazardous waste facility is the recommended disposal method for

investigational and hazardous pharmaceutical waste.

Step-by-Step Disposal:

Contact EHS for Pickup: Once the waste container is full, or if it has been in accumulation for

the maximum allowed time (per institutional policy), contact your EHS department to arrange

for pickup.

Documentation: Ensure all necessary paperwork, such as a hazardous waste disposal

request form, is completed accurately.

Off-site Transport and Incineration: EHS will coordinate with a licensed hazardous waste

vendor to transport the waste for incineration in compliance with Department of

Transportation (DOT) regulations.

Important Considerations:

Do Not Dispose Down the Drain: Under no circumstances should nesvategrast or any

chemical waste be disposed of down the drain.

Empty Containers: Empty containers that held nesvategrast should be managed as

hazardous waste and not disposed of in the regular trash, as they may contain residues.

Quantitative Data
Currently, there is no publicly available quantitative data specific to the disposal of

nesvategrast. The following table highlights the lack of specific parameters, reinforcing the

need for a conservative approach based on general hazardous waste guidelines.
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Parameter Value Source

EPA Hazardous Waste Code
Not yet assigned. Treat as

potentially hazardous.
N/A

Concentration Limits for Non-

Hazardous Disposal
Not established. N/A

Recommended Inactivation

Method

Incineration is the standard for

investigational drugs.
General Guidance

Experimental Protocols
As nesvategrast is an investigational drug, standardized experimental protocols for the

detection of residual contamination after cleaning are not publicly available. For laboratory

decontamination procedures, a general approach should be followed:

Decontamination Solution: Use a deactivating solution known to be effective against a broad

range of chemical compounds, as recommended by your institution's EHS.

Surface Wipe Sampling: After cleaning, perform wipe sampling on the decontaminated

surfaces.

Analytical Method: Develop and validate a sensitive analytical method, such as High-

Performance Liquid Chromatography (HPLC), to detect any residual nesvategrast in the

wipe samples. The specific parameters of the HPLC method (e.g., column, mobile phase,

detection wavelength) would need to be optimized for nesvategrast.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of nesvategrast waste.
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Nesvategrast Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610802?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

